1-Methylpiperidine-3-carbohydrazide

• IUPAC Name: 1-methylpiperidine-3-carbohydrazide
• InChI: InChI=1S/C7H15N3O/c1-10-4-2-3-6(5-10)7(11)9-8/h6H,2-5,8H2,1H3,(H,9,11)
• InChI Key: JMALQQIOYGEEAO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)C(=O)NN
• Molecular Formula: C7H15N3O
• Molecular Weight: 157.21 g/mol
• CAS No.: 60779-77-3

Description

1-Methylpiperidine-3-carbohydrazide is a chemical compound with the molecular formula C7H15N3O. It has a molecular weight of 157.21.

Synthesis Analysis

The synthesis of this compound involves a multistep reaction. One method involves the use of ammonium hydroxide, dioxane, and ethanol under specific temperature conditions. Another method involves the conversion of (RS)-1-methyl-piperidine-3-carboxylic acid to the title compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 157.21. Other physical and chemical properties such as boiling point, melting point, and solubility are not specified in the search results.

Scientific Research Applications

1-Methylpiperidine-3-carbohydrazide is used in a variety of scientific applications, including biochemistry, organic chemistry, and pharmaceutical research. It is used in organic synthesis as an acylating agent and is used in the production of a variety of compounds, including pharmaceuticals. It is also used in biochemical research as an enzyme inhibitor and can be used to study the effects of certain enzymes on biochemical processes.

Mechanism of Action

The mechanism of action of 1-Methylpiperidine-3-carbohydrazide is not fully understood. However, it is believed that it acts as an acylating agent, forming a covalent bond between the carbon and nitrogen atoms of the compound. This bond is then broken down by enzymes, releasing the acyl group and allowing for further reactions to take place.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that it can act as an enzyme inhibitor, blocking the action of certain enzymes and preventing reactions from taking place. It is also believed to have some anti-inflammatory properties and may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Methylpiperidine-3-carbohydrazide in laboratory experiments include its high efficiency and purity, its low cost, and its ability to form strong covalent bonds. The main limitation is that it is not very stable in acidic environments, meaning that it is not suitable for long-term storage.

Future Directions

There are a number of potential future directions for the use of 1-Methylpiperidine-3-carbohydrazide in scientific research. These include its use as an acylating agent in the synthesis of pharmaceuticals, its use as an enzyme inhibitor in biochemical research, and its potential use as an anti-inflammatory agent. Additionally, further research is needed to better understand the mechanism of action of this compound and its biochemical and physiological effects.

Synthesis Methods

1-Methylpiperidine-3-carbohydrazide is synthesized through a reaction between 1-methylpiperidine and 3-carbohydrazide. This reaction is catalyzed by an acid and typically takes place in an aqueous solution. The reaction is typically carried out at room temperature and is highly efficient, yielding a product that is pure and of high quality.